Cas no 374710-96-0 (1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylic acid)

• Product Name: 1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
• CAS No: 374710-96-0
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 2938889
• Update Time: 2023-08-10

1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
• STL578275
• 1-phenyl-9H-beta-carboline-3-carboxylic acid
• E71280

• Inchi： 1S/C18H12N2O2/c21-18(22)15-10-13-12-8-4-5-9-14(12)19-17(13)16(20-15)11-6-2-1-3-7-11/h1-10,19H,(H,21,22)
• InChI Key： PHHVNHNTANYHBZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C3C=CC=CC=3NC=2C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 3.8
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids